Cas no 14310-29-3 (Benzene,1-nitro-4-(2-phenylethyl)-)

Benzene,1-nitro-4-(2-phenylethyl)- structure
14310-29-3 structure
Product Name:Benzene,1-nitro-4-(2-phenylethyl)-
CAS No:14310-29-3
MF:C14H13NO2
MW:227.258523702621
CID:170892
PubChem ID:139731
Update Time:2025-04-19

Benzene,1-nitro-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-nitro-4-(2-phenylethyl)-
    • 1-nitro-4-(2-phenylethyl)benzene
    • 1-nitro-4-phenethyl-benzene
    • 4-Nitrobibenzyl
    • Bibenzyl, 4-nitro-
    • p-Nitrobibenzyl
    • 1-(4-Nitrophenyl)-2-phenylethane
    • Benzene, 1-nitro-4-(2-phenylethyl)-
    • AKOS005655817
    • SCHEMBL13946243
    • FCVDHPQXWWONCH-UHFFFAOYSA-N
    • 1-Nitro-4-(2-phenylethyl)benzene #
    • DTXSID20162311
    • 14310-29-3
    • Inchi: 1S/C14H13NO2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,6-7H2
    • InChI Key: FCVDHPQXWWONCH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Density: 1.166
  • Boiling Point: 347.4°Cat760mmHg
  • Flash Point: 155°C
  • Refractive Index: 1.602
  • PSA: 43.14
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